Cas no 2580201-56-3 (Ethyl 3-(aminomethyl)-5-hydroxybenzoate)

• Product Name: Ethyl 3-(aminomethyl)-5-hydroxybenzoate
• CAS No: 2580201-56-3
• MF: C₁₀H₁₃NO₃
• MW: 195.215122938156
• CID: 5659756
• PubChem ID: 165891559
• Update Time: 2025-08-02

Ethyl 3-(aminomethyl)-5-hydroxybenzoate Chemical and Physical Properties

Names and Identifiers

• EN300-27725369
• ethyl 3-(aminomethyl)-5-hydroxybenzoate
• 2580201-56-3
• Ethyl 3-(aminomethyl)-5-hydroxybenzoate

• Inchi： 1S/C10H13NO3/c1-2-14-10(13)8-3-7(6-11)4-9(12)5-8/h3-5,12H,2,6,11H2,1H3
• InChI Key： IWIOTLRLLRKMLT-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CC(=CC(CN)=C1)O)=O

Computed Properties

• Exact Mass: 195.08954328g/mol
• Monoisotopic Mass: 195.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 72.6Ų

Additional information on Ethyl 3-(aminomethyl)-5-hydroxybenzoate

Research Brief on Ethyl 3-(aminomethyl)-5-hydroxybenzoate (CAS: 2580201-56-3): Recent Advances and Applications

Ethyl 3-(aminomethyl)-5-hydroxybenzoate (CAS: 2580201-56-3) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its benzoate ester structure with an aminomethyl and hydroxyl substituent, has recently emerged as a key intermediate in the synthesis of novel therapeutic agents. Recent studies have highlighted its potential in drug discovery, particularly in the development of enzyme inhibitors and small-molecule modulators targeting various biological pathways.

One of the most notable applications of Ethyl 3-(aminomethyl)-5-hydroxybenzoate is its role in the synthesis of kinase inhibitors. Kinases are critical enzymes involved in signal transduction and are often dysregulated in diseases such as cancer and inflammatory disorders. Researchers have utilized this compound as a building block to develop selective inhibitors that exhibit high potency and specificity. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in the synthesis of a new class of JAK2 inhibitors, which showed promising results in preclinical models of myeloproliferative neoplasms.

In addition to its role in kinase inhibition, Ethyl 3-(aminomethyl)-5-hydroxybenzoate has been investigated for its potential in antimicrobial drug development. A recent study in Bioorganic & Medicinal Chemistry Letters reported the synthesis of derivatives of this compound that exhibited significant activity against multidrug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, highlighting its potential as a scaffold for novel antibiotics.

The pharmacokinetic properties of Ethyl 3-(aminomethyl)-5-hydroxybenzoate and its derivatives have also been a focus of recent research. A 2022 study in Drug Metabolism and Disposition explored the metabolic stability and bioavailability of this compound, revealing favorable absorption and distribution profiles in rodent models. These findings suggest that derivatives of this compound could be optimized for oral administration, a critical factor in the development of new therapeutics.

Despite these promising developments, challenges remain in the optimization of Ethyl 3-(aminomethyl)-5-hydroxybenzoate-based compounds. Issues such as off-target effects and metabolic clearance need to be addressed through further structural modifications and in-depth pharmacological studies. However, the compound's versatility and demonstrated biological activity make it a valuable candidate for future drug discovery efforts.

In conclusion, Ethyl 3-(aminomethyl)-5-hydroxybenzoate (CAS: 2580201-56-3) represents a promising scaffold in chemical biology and pharmaceutical research. Its applications in kinase inhibition, antimicrobial therapy, and other areas underscore its potential as a key intermediate in the development of novel therapeutics. Continued research into its derivatives and mechanisms of action will likely yield further insights and advancements in the field.